5-Pyridin-4-yl-thiophene-3-carboxylic acid ethyl ester

• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• IUPAC Name: ethyl 5-pyridin-4-ylthiophene-3-carboxylate
• InChI: InChI=1S/C12H11NO2S/c1-2-15-12(14)10-7-11(16-8-10)9-3-5-13-6-4-9/h3-8H,2H2,1H3
• InChI Key: WNYFWFCHWVJUMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=C1)C2=CC=NC=C2

Description

5-Pyridin-4-yl-thiophene-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Pyridin-4-yl-thiophene-3-carboxylic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Pyridin-4-yl-thiophene-3-carboxylic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-Bromo-thiophene-3-carboxylic acid ethyl ester (5.26 mmol), 4-pyridylboronic acid (5.26 mmol), caesium carbonate (7.9 mmol) and palladium (0) tetrakis-triphenylphosphine (0.53 mmol) were dissolved in a mixture of water (10 mL), IMS (20 mL) and DME (50 mL). The reaction mixture was heated by microwave irradiation to 140° C. for 10 minutes, and then ether (100 mL) and water (20 mL) were added. The organic solution was washed with water, dried with anhydrous magnesium sulfate, filtered and the solvent evaporated to give brown oil. The residue was purified by flash chromatography on silica. The fractions containing the desired product were concentrated under vacuum to give the title compound (0.035 g) as an off-white solid. LCMS m/z 234.04 [M+H]+ R.T.=2.10 min. (Analytical Method 5).